Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)

Acetic acid, (2,6-dinitrophenoxy)- structure
139004-51-6 structure
Product Name:Acetic acid, (2,6-dinitrophenoxy)-
CAS No:139004-51-6
MF:C8H6N2O7
MW:242.14244222641
CID:1258685
Update Time:2024-08-04

Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2,6-dinitrophenoxy)-
    • (2,6-Dinitro-phenoxy)-acetic acid
    • Acetic acid, 2-(2,6-dinitrophenoxy)-
    • Inchi: 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
    • InChI Key: HEDPFFUEYDQJRQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 242.01748

Experimental Properties

  • Density: 1.633±0.06 g/cm3(Predicted)
  • Boiling Point: 466.9±30.0 °C(Predicted)
  • PSA: 132.81
  • pka: 2.63±0.10(Predicted)
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